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Compound of Interest

2-[(3-Chloro-2-
Compound Name:

methylphenyl)thio]acetic acid
CAS No.: 6375-67-3

Cat. No.: B1621126

Get Quote

\ J

Identity, Synthesis, and Application in Heterocyclic Chemistry

Executive Summary

3-Chloro-2-methylphenylthioacetic acid (CAS: 6375-67-3) is a specialized organosulfur
intermediate primarily utilized in the synthesis of substituted benzothiophenes.[1][2] As a
bifunctional molecule containing both a carboxylic acid and a sulfide linker attached to a
sterically crowded phenyl ring, it presents unique challenges and opportunities in medicinal
chemistry. This guide provides a rigorous analysis of its nomenclature, synthetic protocols, and
its critical role as a scaffold for developing sulfur-containing heterocycles.

Nomenclature and Structural Analysis

While commonly referred to as "3-Chloro-2-methylphenylthioacetic acid," the rigorous IUPAC
nomenclature prioritizes the carboxylic acid as the principal functional group, treating the sulfur
moiety as a substituent.
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Systematic IUPAC Derivation

e Parent Structure: Acetic acid (
).
e Principal Substituent: A sulfanyl group (

) attached to carbon 2 of the acetic acid.

e Secondary Substituent: A phenyl ring attached to the sulfur.

e Ring Substitutions: The phenyl ring bears a methyl group at position 2 and a chlorine atom at
position 3.

Preferred IUPAC Name: 2-[(3-Chloro-2-methylphenyl)sulfanyl]acetic acid

Chemical Identifiers
Identifier Type Value

CAS Registry Number 6375-67-3

Molecular Formula

Molecular Weight 216.68 g/mol
SMILES Cclc(ClceeclSCC(=0)0
InChl Key IRDNJGWKZWNWCV-UHFFFAOYSA-N

Physicochemical Profiling

Understanding the physical properties is essential for optimizing extraction and purification
protocols.
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Value
Property . . Relevance
(Experimental/Predicted)

Standard handling; likely

Physical State Solid (Crystalline powder)
stable at RT.
Stronger acid than acetic acid
) ) (4.76) due to the electron-
pKa (Acid) ~3.6 — 3.8 (Predicted) ) )
withdrawing sulfur and phenyl
ring.
Moderate lipophilicity; soluble
LogP ~2.8 )
in DCM, EtOAc, and alcohols.
B ) Precipitates upon acidification
Solubility (Water) Low (Acid form) ] )
of aqueous alkaline solutions.
- ] Forms water-soluble
Solubility (Base) High

sodium/potassium salts.

Synthetic Methodology

The synthesis of 3-Chloro-2-methylphenylthioacetic acid typically proceeds via the alkylation of
the corresponding thiophenol. Because 3-chloro-2-methylbenzenethiol is not always
commercially available, a robust de novo synthesis starting from the aniline is described below.

Retrosynthetic Analysis

The target molecule is disassembled into two key synthons:
¢ Nucleophile: 3-Chloro-2-methylbenzenethiol (generated from 3-chloro-2-methylaniline).

o Electrophile: Chloroacetic acid (or sodium chloroacetate).

Step-by-Step Protocol
Stage 1: Preparation of the Thiol (Leuckart Thiophenol Synthesis)

o Reagents: 3-Chloro-2-methylaniline,
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, Potassium Ethyl Xanthate, KOH.
o Diazotization: Dissolve the aniline in concentrated

and cool to 0°C. Add aqueous
dropwise to form the diazonium salt.

o Xanthate Formation: Slowly add the cold diazonium solution to a warmed (60°C) solution of
potassium ethyl xanthate. The diazonium group is displaced by the xanthate.

o Hydrolysis: Reflux the resulting aryl xanthate with KOH pellets in ethanol for 4 hours to
cleave the xanthate ester, yielding the thiolate.

Stage 2: S-Alkylation (The Coupling Step)

e Reagents: Thiolate solution (from Stage 1), Chloroacetic acid, NaOH.

o Coupling: To the alkaline thiolate solution, add a solution of chloroacetic acid (neutralized
previously with

to form the salt).

¢ Reflux: Heat the mixture at reflux for 2—3 hours. The sulfur nucleophile attacks the

-carbon of the chloroacetate (
mechanism).

o Workup: Cool the solution and wash with diethyl ether to remove non-acidic impurities
(unreacted disulfides).

« |solation: Acidify the aqueous layer to pH ~2 using concentrated

. The product, 2-[(3-Chloro-2-methylphenyl)sulfanyl]acetic acid, will precipitate as a white/off-
white solid.

 Purification: Recrystallize from ethanol/water or benzene/petroleum ether.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway from aniline precursor to final arylthioacetic acid.

Applications in Drug Discovery

The primary utility of 3-Chloro-2-methylphenylthioacetic acid lies in its ability to undergo
intramolecular cyclization to form benzothiophenes.

Benzothiophene Cyclization

Benzothiophenes are privileged scaffolds in medicinal chemistry, found in drugs like Raloxifene
and Zileuton. The "3-chloro-2-methyl" substitution pattern of the starting material dictates the
substitution of the final heterocycle.

e Reaction: Intramolecular Friedel-Crafts Acylation.
» Reagents:

(to form acid chloride) followed by
(Lewis Acid) or Polyphosphoric Acid (PPA).

o Regioselectivity: The cyclization occurs at the ortho position relative to the sulfur. Since one
ortho position is blocked by the methyl group (position 2 of the phenyl ring), cyclization is
forced to the other ortho position (position 6), yielding 4-chloro-7-methylbenzo[b]thiophen-
3(2H)-one.

Mechanism of Action (Cyclodehydration)
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Key Transformation

2-[(3-Chloro-2-methylphenyl) 4-Chloro-7-methyl
sulfanyl]acetic acid benzo[b]thiophen-3(2H)-one
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AICI3
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Figure 2: Cyclization pathway to the benzothiophene core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://wap.guidechem.com/dictionary/en/81682-39-5.html
https://www.bocsci.com/2-3-chloro-2-methylphenyl-thio-acetic-acid-cas-6375-67-3-item-30820.html
https://www.benchchem.com/product/b1621126/docs#technical-monograph-3-chloro-2-methylphenylthioacetic-acid
https://www.benchchem.com/product/b1621126/docs#technical-monograph-3-chloro-2-methylphenylthioacetic-acid
https://www.benchchem.com/product/b1621126/docs#technical-monograph-3-chloro-2-methylphenylthioacetic-acid
https://www.benchchem.com/product/b1621126/docs#technical-monograph-3-chloro-2-methylphenylthioacetic-acid
https://www.benchchem.com/product/b1621126?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

